Cas no 786727-89-7 (5-Methoxy-2-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde)

• Product Name: 5-Methoxy-2-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde
• CAS No: 786727-89-7
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 5455259
• PubChem ID: 2492228
• Update Time: 2023-08-27

5-Methoxy-2-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-({7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methoxy)benzaldehyde
• AB00728271-01
• 5-methoxy-2-[(7-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde
• Z25614592
• 786727-89-7
• EN300-26600226
• AKOS001372293
• 5-Methoxy-2-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde

• Inchi： 1S/C18H16N2O4/c1-12-3-6-17-19-14(8-18(22)20(17)9-12)11-24-16-5-4-15(23-2)7-13(16)10-21/h3-10H,11H2,1-2H3
• InChI Key： KBZXVMFWDLYGIZ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(OC)=CC=C1OCC1=CC(=O)N2C=C(C)C=CC2=N1

Computed Properties

• Exact Mass: 324.11100700g/mol
• Monoisotopic Mass: 324.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 536.5±60.0 °C(Predicted)
• pka: 2.62±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines